Cas no 59642-08-9 (1,3-Propanedione, 1,3-bis[(1R,3S)-1,2,2,3-tetramethylcyclopentyl]-)

• Product Name: 1,3-Propanedione, 1,3-bis[(1R,3S)-1,2,2,3-tetramethylcyclopentyl]-
• CAS No: 59642-08-9
• MF: C₂₁H₃₆O₂
• MW: 320.509346961975
• CID: 335339
• PubChem ID: 71363563
• Update Time: 2025-04-19

1,3-Propanedione, 1,3-bis[(1R,3S)-1,2,2,3-tetramethylcyclopentyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1,3-bis[(1R,3S)-1,2,2,3-tetramethylcyclopentyl]-
• 1,3-bis[(1R,3S)-1,2,2,3-tetramethylcyclopentyl]propane-1,3-dione
• DTXSID40787080
• 59642-08-9

• Inchi： 1S/C21H36O2/c1-14-9-11-20(7,18(14,3)4)16(22)13-17(23)21(8)12-10-15(2)19(21,5)6/h14-15H,9-13H2,1-8H3/t14-,15-,20-,21-/m0/s1
• InChI Key： ZCXWUWQWHMZXOK-PBFVBANWSA-N
• SMILES： O=C(CC([C@]1(C)CC[C@H](C)C1(C)C)=O)[C@]1(C)CC[C@H](C)C1(C)C

Computed Properties

• Exact Mass: 320.271530387g/mol
• Monoisotopic Mass: 320.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 34.1Ų